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Compound of Interest

Compound Name: Butyl Oleate

Cat. No.: B086557

An In-depth Technical Guide to the Synthesis of Butyl Oleate from Oleic Acid and Butanol

Introduction

Butyl oleate (C22H4202) is a fatty acid ester formed from the condensation of oleic acid and n-
butanol.[1] It is a light-colored, oily liquid that is insoluble in water but miscible with alcohols,
ethers, and oils.[2] This compound serves a variety of functions across several industries. It is
utilized as a plasticizer, particularly for PVC, a lubricant and lubricant additive, and an additive
in paints and coatings.[1] Furthermore, its properties make it suitable for use in biodiesel and
as a fuel additive.[1] In cosmetics, it functions as an emollient, moisturizer, and lubricant.[2] For
professionals in research and drug development, butyl oleate is used in laboratory settings to
create fatty liver simulations for testing the efficacy of antioxidants.

This guide provides a comprehensive technical overview of the synthesis of butyl oleate
through the esterification of oleic acid and n-butanol. It details the underlying chemical reaction,
various experimental protocols, and the influence of key parameters on reaction yield and
efficiency.

Physicochemical Properties

Butyl oleate is characterized by the following properties:
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Property

Value

Source

Molecular Formula

C22H4202

Molar Mass 338.57 - 338.6 g/mol
Appearance Pale yellow, oily liquid
Odor Mild, fatty

Melting Point -26.4 °C

Boiling Point 228 °C at 15 mm Hg
Density 0.8704 g/cm? at 15 °C
Flash Point >93.33 °C to 180 °C
Water Solubility Insoluble

CAS Number 142-77-8

Chemical Reaction and Mechanism

The synthesis of butyl oleate is achieved through the Fischer esterification of oleic acid with n-
butanol. This is a reversible condensation reaction where the carboxylic acid and alcohol react,
typically in the presence of a catalyst, to form an ester and water.

To drive the reaction towards the product side and achieve high yields, the water produced as a
byproduct is often continuously removed from the reaction mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Butyl oleate - Wikipedia [en.wikipedia.org]
e 2. BUTYL OLEATE | 142-77-8 [chemicalbook.com]

¢ To cite this document: BenchChem. [Butyl oleate synthesis from oleic acid and butanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086557#butyl-oleate-synthesis-from-oleic-acid-and-
butanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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